3-Fluoro-4-(trifluoromethyl)phenylacetic acid
Overview
Description
3-Fluoro-4-(trifluoromethyl)phenylacetic acid is a chemical compound with the molecular formula FC6H3(CF3)CH2CO2H . It is a solid substance .
Molecular Structure Analysis
The molecular structure of 3-Fluoro-4-(trifluoromethyl)phenylacetic acid consists of a phenyl ring substituted with a fluorine atom and a trifluoromethyl group. The phenyl ring is also attached to an acetic acid moiety .Physical And Chemical Properties Analysis
3-Fluoro-4-(trifluoromethyl)phenylacetic acid is a solid substance . The exact physical and chemical properties such as melting point, boiling point, density, etc., are not specified in the available resources.Scientific Research Applications
Pharmaceutical Research
3-Fluoro-4-(trifluoromethyl)phenylacetic acid: is a valuable intermediate in pharmaceutical research. It is utilized in the synthesis of various pharmacologically active compounds. For instance, its derivatives are explored for their potential as PPARγ/δ dual agonists , which are relevant in the treatment of metabolic disorders such as diabetes and obesity . Additionally, it serves as a precursor for creating heterocyclic xanthine derivatives , which act as selective A2B adenosine receptor antagonists . These antagonists have therapeutic implications in inflammatory and cardiovascular diseases.
Material Science
In material science, this compound’s derivatives are instrumental in developing new materials with specific fluorinated functional groups. These materials often exhibit unique properties like increased resistance to solvents and thermal stability, making them suitable for specialized applications such as high-performance coatings and advanced polymers .
Chemical Synthesis
3-Fluoro-4-(trifluoromethyl)phenylacetic acid: is a versatile building block in organic synthesis. It is used to introduce fluorinated phenyl groups into a molecule, which can significantly alter the molecule’s reactivity and physical properties. Its role in diolefination reactions and as an intermediate in synthesizing complex organic molecules is of particular interest to synthetic chemists .
Agriculture
While direct applications in agriculture are not widely reported for this specific compound, fluorinated organic compounds, in general, are known to play a role in the development of agrochemicals . They can be used to synthesize more effective pesticides and herbicides with improved environmental profiles .
Environmental Studies
In environmental chemistry, fluorinated compounds like 3-Fluoro-4-(trifluoromethyl)phenylacetic acid are studied for their persistence and impact on ecosystems. Research in this field can lead to better understanding and management of fluorinated pollutants, ensuring safer environmental practices .
Analytical Chemistry
This compound can be used as a standard or reference material in analytical chemistry to develop and validate analytical methods. Its well-defined structure and properties make it suitable for use in calibration curves and quantitative analysis in various analytical techniques .
Mechanism of Action
Target of Action
Similar compounds such as 4-(trifluoromethyl)phenylacetic acid have been used to synthesize pparγ/δ dual agonists , suggesting potential targets could be peroxisome proliferator-activated receptors (PPARs).
Mode of Action
It’s known that similar compounds can undergo diolefination mediated by mono-n-protected amino acid ligands . This suggests that the compound might interact with its targets through a similar mechanism, leading to changes in the targets’ activity.
properties
IUPAC Name |
2-[3-fluoro-4-(trifluoromethyl)phenyl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F4O2/c10-7-3-5(4-8(14)15)1-2-6(7)9(11,12)13/h1-3H,4H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFOWDXKJQNNLMW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CC(=O)O)F)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50372163 |
Source
|
| Record name | 3-Fluoro-4-(trifluoromethyl)phenylacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50372163 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
238754-67-1 |
Source
|
| Record name | 3-Fluoro-4-(trifluoromethyl)phenylacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50372163 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Fluoro-4-(trifluoromethyl)phenylacetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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